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Compound of Interest

Compound Name: Tyrphostin AG1112

Cat. No.: B611523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the storage, stability, and

use of Tyrphostin AG1112, a potent inhibitor of Casein Kinase II (CK II) and Bcr-Abl tyrosine

kinase.

Storage and Stability
Proper storage and handling of Tyrphostin AG1112 are critical for maintaining its activity and

ensuring experimental reproducibility.

Data Presentation: Storage and Stability of Tyrphostin AG1112

Form
Storage
Temperature

Stability Notes

Powder -20°C Up to 24 months[1]
Store in a tightly

sealed vial.

Stock Solution (in

DMSO)
-20°C Up to 1 month[1]

Aliquot to avoid

multiple freeze-thaw

cycles.

Stock Solution (in

DMSO)
-80°C Up to 6 months

Aliquot to avoid

multiple freeze-thaw

cycles.
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Handling Recommendations:

Before use, allow the product to equilibrate to room temperature for at least one hour.[1]

Prepare and use solutions on the same day whenever possible.[1]

For stock solutions, use freshly opened, anhydrous DMSO to ensure maximum solubility.

Mechanism of Action
Tyrphostin AG1112 is a potent, ATP-competitive inhibitor of protein tyrosine kinases. It exhibits

significant inhibitory activity against the constitutively active Bcr-Abl tyrosine kinase, the

hallmark of Chronic Myelogenous Leukemia (CML), and is also a potent inhibitor of Casein

Kinase II (CK II).

Inhibition of Bcr-Abl Kinase:

In CML cells, the Bcr-Abl fusion protein is constitutively active, leading to the uncontrolled

proliferation of hematopoietic cells and inhibition of apoptosis. Tyrphostin AG1112 inhibits the

autophosphorylation of p210bcr-abl and the phosphorylation of its downstream substrates,

such as Crkl. This inhibition blocks the aberrant signaling cascade, leading to the induction of

differentiation and apoptosis in Bcr-Abl positive cells, such as the K562 cell line.[2]

Inhibition of Casein Kinase II (CK II):

CK II is a serine/threonine kinase that is often overexpressed in cancer cells and is involved in

cell growth, proliferation, and suppression of apoptosis. Tyrphostin AG1112's inhibition of CK

II contributes to its anti-cancer effects.

Inhibitory Activity:

Target IC50 Cell Line

p210bcr-abl 2 µM p210bcr-abl expressing cells

EGFR 15 µM EGFR expressing cells

PDGFR 20 µM PDGFR expressing cells
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Bcr-Abl Signaling Pathway Inhibition by Tyrphostin AG1112.
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Start

Seed K562 cells
in 96-well plate

Prepare Tyrphostin AG1112
and vehicle control dilutions

Add compound dilutions
to cells

Incubate for 48-72 hours

Perform MTT assay

Measure absorbance
at 570 nm

Calculate cell viability
and IC50

End

 

Start

Treat K562 cells with
Tyrphostin AG1112

Lyse cells and
quantify protein

Perform SDS-PAGE and
protein transfer

Block PVDF membrane

Incubate with
primary antibody (anti-p-Crkl)

Incubate with HRP-conjugated
secondary antibody

Detect chemiluminescent
signal

Analyze results

End

 

Start

Set up kinase reaction with
Bcr-Abl and substrate

Add Tyrphostin AG1112
or vehicle control

Initiate reaction with ATP

Incubate at 30°C

Stop reaction and
detect kinase activity

Calculate inhibition
and IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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